1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H28N2O2/c1-19(2,3)18(23)21-13-7-10-16(14-21)17(22)20-12-11-15-8-5-4-6-9-15/h4-6,8-9,16H,7,10-14H2,1-3H3,(H,20,22)
• InChI Key: VNHHUYHNKZKQIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCCC(C1)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

1-(2,2-Dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives This compound is characterized by its complex structure, which includes a piperidine ring substituted with a 2,2-dimethylpropanoyl group and a 2-phenylethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction of appropriate precursors under acidic or basic conditions.

Introduction of the 2,2-Dimethylpropanoyl Group: This step involves the acylation of the piperidine ring using 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine.

Attachment of the 2-Phenylethyl Group: The final step involves the N-alkylation of the piperidine ring with 2-phenylethyl bromide under basic conditions.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(2,2-Dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups on the piperidine ring can be replaced with other substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl halides in the presence of a base such as sodium hydride.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2,2-Dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as analgesic or anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(2,2-Dimethylpropanoyl)-N-(2-phenylethyl)piperidine-3-carboxamide can be compared with other piperidine derivatives, such as:

1-(2,2-Dimethylpropanoyl)piperidine-3-carboxamide: Lacks the 2-phenylethyl group, which may result in different chemical and biological properties.

N-(2-Phenylethyl)piperidine-3-carboxamide: Lacks the 2,2-dimethylpropanoyl group, which may affect its reactivity and interactions with molecular targets.

The uniqueness of this compound lies in its specific combination of substituents, which confer distinct chemical and biological properties compared to similar compounds.